Cas no 43135-91-7 (2H-Benzo[d]imidazol-2-one)

• Product Name: 2H-Benzo[d]imidazol-2-one
• CAS No: 43135-91-7
• MF: C₇H₄N₂O
• MW: 132.11946105957
• CID: 330046
• PubChem ID: 162542
• Update Time: 2025-04-19

2H-Benzo[d]imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzo[d]imidazol-2-one
• 1,3-benzimidazol-2-one
• 2H-Benzimidazol-2-one
• BENZIMIDAZOL-2-ONE
• 1-benzimidazolyl-2-one
• 2-KETOBENZIMIDAZOLE
• benzimidazolin-2-one
• benzimidazolone
• benzoimidazolone
• keto benzimidazole
• DTXSID30195716
• 2H-benzimidazole-2-one
• AKOS006292334
• A6979
• SCHEMBL24592428
• 2H-benzo[d]imidazol-2-one; 1-benzimidazolyl-2-one;
• 2H-1,3-benzodiazol-2-one
• CS-0452471
• 1,3-benzodiazol-2-one
• 43135-91-7
• SCHEMBL37950

• MDL： MFCD06657563
• Inchi： 1S/C7H4N2O/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H
• InChI Key： MYONAGGJKCJOBT-UHFFFAOYSA-N
• SMILES： O=C1N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 132.03200
• Monoisotopic Mass: 132.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.39
• Boiling Point: 249.3 ℃ at 760 mmHg
• Flash Point: 98.6 °C
• Refractive Index: 1.701
• PSA: 41.79000
• LogP: -1.06940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles